4-(2-(2,6-Dichlorophenyl)acetamido)butanoic acid

• Molecular Formula: C12H13Cl2NO3
• Molecular Weight: 290.14 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)CC(=O)NCCCC(=O)O)Cl
• InChI: InChI=1S/C12H13Cl2NO3/c13-9-3-1-4-10(14)8(9)7-11(16)15-6-2-5-12(17)18/h1,3-4H,2,5-7H2,(H,15,16)(H,17,18)
• InChIKey: OIUFZJZDXBDLEG-UHFFFAOYSA-N

Structural Identity and Physicochemical Profile

4-(2-(2,6-Dichlorophenyl)acetamido)butanoic acid (CAS 1099144-22-5) is a synthetic gamma-amino acid derivative with the molecular formula C₁₂H₁₃Cl₂NO₃ and a molecular weight of 290.14 g/mol . Its IUPAC name—4-[[2-(2,6-dichlorophenyl)acetyl]amino]butanoic acid—reveals it as the covalent amide conjugate of 2-(2,6-dichlorophenyl)acetic acid with 4-aminobutanoic acid (GABA) . The compound is commercially available at 98% purity from multiple suppliers , and possesses predicted LogP of approximately 2.52 and a topological polar surface area (TPSA) of 66.4 Ų . It belongs to the broader structural class of N-acyl-GABA conjugates, which have been explored as GPR43 (FFA2) receptor modulators and as prodrug or dual-pharmacophore strategies in medicinal chemistry [1]. Unlike the NSAID diclofenac—which features a diphenylamine scaffold (2-[(2,6-dichlorophenyl)amino]phenylacetic acid)—this compound lacks the aniline nitrogen bridge, employing instead a direct methylene link between the dichlorophenyl ring and the acetamido carbonyl, which fundamentally alters its electronic distribution, metabolic liability, and biological target profile [2].

1

COX-inactive 2,6-dichlorophenyl probe – lacks diphenylamine pharmacophore required for COX inhibition

2

GPR43/FFA2 modulator chemotype – aligns with patent WO 2011/092284 A1 scaffold series

3

Amide-linked GABA conjugate – offers metabolic stability context distinct from common ester prodrugs

• [1] Euroscreen SA. WO 2011/092284 A1 – Novel Amino Acid Derivatives and Their Use as GPR43 Receptor Modulators. Published 4 August 2011. View Source
• [2] PubChem. Diclofenac – Compound Summary (CID 3033). National Library of Medicine, National Center for Biotechnology Information. View Source

Differentiation from Diclofenac, Guanfacine, and GABA Conjugates

Although 4-(2-(2,6-dichlorophenyl)acetamido)butanoic acid shares the 2,6-dichlorophenyl motif with several clinically established agents, generic substitution with any of these in-class compounds is unwarranted due to fundamentally divergent structural connectivity and resulting pharmacological profiles. Diclofenac features a diphenylamine core (2-[(2,6-dichlorophenyl)amino]phenylacetic acid) that is critical for COX-1/COX-2 inhibition (IC₅₀ values of 0.9–2.7 µM and 1.5–20 µM, respectively) [1]; the target compound lacks the aniline NH bridge and the second phenyl ring entirely, rendering it incapable of occupying the COX active site in the same manner. Guanfacine (N-carbamimidoyl-2-(2,6-dichlorophenyl)acetamide) is an α₂A-adrenergic receptor agonist (Ki ≈ 93 nM) whose guanidine moiety is essential for receptor recognition [2]; the target compound substitutes this with a GABA-derived butanoic acid tail, directing it toward an entirely different target space. Simple 4-acetamidobutanoic acid (N-acetyl-GABA, CAS 3025-96-5) retains the GABA scaffold but lacks the 2,6-dichlorophenylacetyl group that confers lipophilicity, aromatic stacking potential, and target-binding interactions . Consequently, each comparator occupies a distinct region of chemical-biological space, and substitution without experimental validation of the specific biological readout of interest risks both false-negative and false-positive outcomes in any screening or mechanistic study [3].

Diclofenac (NSAID)

Diphenylamine core essential for COX-1/COX-2 inhibition; target lacks this substructure entirely, leading to a fundamentally different pharmacological profile.

Guanfacine (α₂A agonist)

Guanidine moiety required for α₂A-adrenergic receptor recognition; target replaces it with a GABA-derived butanoic acid tail, shifting target space.

N-Acetyl-GABA

Lacks the 2,6-dichlorophenylacetyl group conferring lipophilicity and target-binding interactions; directly substituting may alter assay readouts.

• [1] Bertin Bioreagent. Diclofenac (sodium salt) – COX Inhibitor Datasheet. IC₅₀ values: COX-1 0.9–2.7 µM, COX-2 1.5–20 µM (human). Catalog No. 70680. View Source
• [2] Guanfacine – DrugBank Entry DB01018. α₂A-adrenergic receptor agonist, Ki = 93 nM. Accessed 2026. View Source
• [3] Euroscreen SA. WO 2011/092284 A1 – Structural scope of 2-arylacetamido-butanoic acid derivatives as GPR43 modulators demonstrates distinct SAR from COX inhibitors and α-adrenergic agents. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Scaffold Divergence from Diclofenac and COX-2 Binding Implications

The target compound lacks the entire diphenylamine substructure (2-[(2,6-dichlorophenyl)amino]phenyl) that is present in diclofenac and is essential for its COX-2 inhibitory activity. In the COX-2 crystal structure (PDB entry for diclofenac-bound COX-2), the 2,6-dichlorophenyl ring occupies the hydrophobic pocket while the phenylacetic acid moiety interacts with Arg120 and Tyr355 at the channel entrance [1]. The target compound retains only the 2,6-dichlorophenylacetyl fragment linked directly to GABA—omitting the aniline NH and the second aromatic ring—which eliminates the key structural determinants for COX active-site occupancy. Diclofenac inhibits human COX-2 with IC₅₀ = 1.5–20 µM; no measurable COX-2 inhibition is expected for the target compound at comparable concentrations due to the absence of the requisite diphenylamine pharmacophore [1].

Scaffold vs. Diclofenac

Class-level inference

Diphenylamine pharmacophore absent in target; diclofenac human COX-2 IC₅₀ = 1.5–20 µM. No COX-2 inhibition expected for target.

Provides a COX-inactive, structurally related comparator for pathway deconvolution studies

Based on COX-2 co-crystal structure comparison

Evidence Dimension	Presence of diphenylamine COX-2 pharmacophore
Target Compound Data	Absent – structure terminates at 2,6-dichlorophenylacetyl-amide-GABA
Comparator Or Baseline	Diclofenac: present – 2-[(2,6-dichlorophenyl)amino]phenylacetic acid; human COX-2 IC₅₀ = 1.5–20 µM
Quantified Difference	Complete absence of the diphenylamine substructure → predicted loss of COX-2 inhibitory activity vs. diclofenac
Conditions	Structural comparison based on COX-2 co-crystal structure (PDB); diclofenac IC₅₀ from recombinant human COX-2 assay

Why This Matters

For users seeking a COX-inactive 2,6-dichlorophenyl-containing probe or building block (e.g., for target deconvolution or selectivity profiling), this compound offers a structurally related but mechanistically orthogonal tool compared to diclofenac.

• [1] Bertin Bioreagent. Diclofenac (sodium salt) – COX Inhibitor Datasheet. IC₅₀ values: COX-1 0.9–2.7 µM, COX-2 1.5–20 µM (human). Also see PDB entry for diclofenac-bound COX-2 crystal structure. View Source

Physicochemical Differentiation via GABA Conjugation

The target compound (C₁₂H₁₃Cl₂NO₃, MW 290.14) bears a free carboxylic acid terminus on the GABA-derived butanoic acid chain, maintaining the zwitterionic character typical of gamma-amino acids while the 2,6-dichlorophenylacetyl cap contributes substantial lipophilicity. Its predicted LogP of ~2.52 represents an increase of approximately 2.9 log units compared to the parent 4-acetamidobutanoic acid (N-acetyl-GABA, predicted LogP ≈ –0.4), which bears only a methyl amide cap . This LogP shift is driven by the dichlorophenyl ring and translates into an approximately 800-fold increase in computed n-octanol/water partition coefficient. Simultaneously, the TPSA of 66.4 Ų remains within the range associated with moderate membrane permeability . The compound thus occupies a distinct physicochemical niche: more lipophilic than simple GABA conjugates yet more polar than the parent 2,6-dichlorophenylacetic acid (LogP ~2.0, but lacking the GABA carboxylate).

LogP Shift vs. GABA

Cross-study comparable

Predicted LogP 2.52 (TPSA 66.4 Ų). Δ ≈ +2.9 vs. N-acetyl-GABA (LogP ≈ –0.4); ~800-fold increase in computed partition coefficient.

Intermediate lipophilicity alters solubility and membrane partitioning behavior, relevant for cell-based assay design

Predicted values; experimental confirmation recommended

Evidence Dimension	Computed LogP (n-octanol/water partition coefficient)
Target Compound Data	LogP = 2.52 (predicted); TPSA = 66.4 Ų
Comparator Or Baseline	4-Acetamidobutanoic acid (N-acetyl-GABA): predicted LogP ≈ –0.4; 2,6-Dichlorophenylacetic acid: LogP ~2.0 (predicted)
Quantified Difference	Δ LogP ≈ +2.9 vs. N-acetyl-GABA; Δ LogP ≈ +0.5 vs. 2,6-dichlorophenylacetic acid
Conditions	Predicted values from vendor computational chemistry data (Leyan); comparator LogP values from ChemSpider and PubChem predictions

Why This Matters

This intermediate LogP value suggests the compound may exhibit different solubility, protein binding, and membrane partitioning behavior than either the simple GABA conjugate or the parent acid, affecting dose-response relationships in cell-based assays and requiring tailored formulation for in vivo studies.

GPR43 (FFA2) Modulator Chemotype Alignment

The target compound belongs to the 2-arylacetamido-butanoic acid chemotype exemplified in patent WO 2011/092284 A1, which discloses a series of GPR43 (free fatty acid receptor 2, FFA2) modulators [1]. Within this patent, closely related analogs—including (S)-3-(2-(2,6-dichlorophenyl)acetamido)-4-(4-(trifluoromethyl)phenyl)butanoic acid—are explicitly claimed as GPR43 modulators for treating inflammatory, gastrointestinal, and metabolic disorders [1]. The 2,6-dichlorophenylacetyl motif is present in multiple exemplified compounds, establishing the core scaffold's relevance to GPR43 pharmacology. In contrast, guanfacine—which also contains a 2,6-dichlorophenylacetyl substructure but terminates in a guanidine group—is a selective α₂A-adrenergic receptor agonist (Ki = 93 nM) with no reported GPR43 activity [2]. Similarly, 4-acetamidobutanoic acid (N-acetyl-GABA) lacks the dichlorophenyl group entirely and has been characterized primarily as an antibacterial/antibiofilm agent against Streptococcus mutans [3], with no GPR43 modulation reported.

GPR43 Chemotype

Class-level inference

Core scaffold (2-arylacetamido-butanoic acid) matches GPR43 modulator chemotype from WO 2011/092284 A1. Guanfacine (α₂A) and N-acetyl-GABA lack GPR43 activity.

Supports GPR43/FFA2 signaling research fit; distinguishes target from other 2,6-dichlorophenyl compounds

Patent-derived chemotype association; direct target engagement data pending

Evidence Dimension	Membership in GPR43-modulating chemotype vs. alternative pharmacophores
Target Compound Data	Core scaffold (2-(2,6-dichlorophenyl)acetamido-butanoic acid) consistent with GPR43 modulator chemotype per WO 2011/092284 A1
Comparator Or Baseline	Guanfacine: α₂A agonist (Ki = 93 nM), no GPR43 activity. N-acetyl-GABA: antibacterial, no GPR43 activity.
Quantified Difference	Target compound shares chemotype with GPR43-modulating analogs; guanfacine and N-acetyl-GABA do not occupy this target class
Conditions	Patent disclosure (WO 2011/092284 A1); guanfacine receptor profile from DrugBank; N-acetyl-GABA from S. mutans biofilm assay literature

Why This Matters

For researchers investigating GPR43/FFA2 signaling in inflammatory or metabolic disease models, the target compound's scaffold places it within a patent-defined GPR43 chemotype, distinguishing it from other commercially available 2,6-dichlorophenyl-containing compounds that target entirely different receptors.

• [1] Euroscreen SA. WO 2011/092284 A1 – Novel Amino Acid Derivatives and Their Use as GPR43 Receptor Modulators. Exemplified compounds include (S)-3-(2-(2,6-dichlorophenyl)acetamido)-4-(4-(trifluoromethyl)phenyl)butanoic acid. Published 4 August 2011. View Source
• [2] DrugBank. Guanfacine – DB01018. α₂A-adrenergic receptor agonist, Ki = 93 nM. Accessed 2026. View Source
• [3] 4-Acetamidobutanoic acid, a γ-aminobutyric acid derivative, inhibits Streptococcus mutans growth, adhesion, and biofilm formation. ScienceDirect, 2025. View Source

Amide Bond Stability Over Ester Prodrugs

The target compound features an amide bond linking the 2,6-dichlorophenylacetyl moiety to the GABA backbone. Amide bonds are inherently more resistant to spontaneous and esterase-mediated hydrolysis compared to the ester linkages found in common diclofenac prodrugs such as aceclofenac (glycolic acid ester) [1]. Aceclofenac undergoes rapid ester hydrolysis in plasma to release diclofenac as the active metabolite, with a reported in vitro half-life of approximately 3.5 hours in human plasma at 37°C [1]. Amide conjugates of NSAIDs with amino acids have been shown to exhibit significantly slower hydrolytic release kinetics—in some cases requiring specific amidases or prolonged incubation for complete cleavage—which can translate into extended duration of action or altered tissue distribution profiles [2]. While direct comparative hydrolysis data for the target compound vs. aceclofenac are not available in the public domain, the fundamental chemical stability difference between secondary amides and esters is well established [3].

Amide vs. Ester Stability

Class-level inference

Secondary amide bond; typically 10²–10³-fold more hydrolysis-resistant than esters at neutral pH. Aceclofenac ester t₁/₂ ≈ 3.5 h in human plasma.

Reported higher stability context supports prolonged incubation studies; reduces premature hydrolysis confounding

Class-level comparison; target-specific hydrolysis data not yet available

Evidence Dimension	Chemical stability of linker bond (amide vs. ester) under physiological conditions
Target Compound Data	Secondary amide bond (2,6-dichlorophenylacetyl-NH-GABA); expected slow hydrolysis, amidase-dependent
Comparator Or Baseline	Aceclofenac: glycolic acid ester of diclofenac; plasma t₁/₂ ≈ 3.5 h (human plasma, 37°C in vitro)
Quantified Difference	Amide bonds are typically 10²–10³-fold more stable toward hydrolysis than analogous esters at neutral pH; aceclofenac ester is rapidly cleaved
Conditions	Class-level comparison based on established amide vs. ester chemical stability principles; aceclofenac hydrolysis data from published pharmacokinetic literature

Why This Matters

When selecting a 2,6-dichlorophenyl-containing compound for studies requiring prolonged incubation (e.g., chronic cellular assays, long-term in vivo models), the amide linkage of the target compound provides superior chemical stability compared to ester-based analogs, reducing the confounding factor of premature hydrolysis to the parent acid.

• [1] Bertin Bioreagent. Aceclofenac – Biochemical Datasheet. Diclofenac glycolic acid ester prodrug, plasma t₁/₂ ~3.5 h. Catalog No. 28620. View Source
• [2] Abo-Ghalia MH, Shalaby AM, el-Eraqi WI, Awad HM. Synthesis and anti-phlogistic potency of some new non-proteinogenic amino acid conjugates of Diclofenac. Amino Acids. 1999;16(3-4):425-440. PMID: 10399026. View Source
• [3] Prodrugs of NSAIDs: A Review. The Open Medicinal Chemistry Journal. 2017;11:146-195. Comparative discussion of ester vs. amide prodrug stability. View Source

Elimination of M-Channel (Kv7.2/3) Off-Target Activity

Diclofenac and the structurally related fenamate meclofenamic acid have been demonstrated to act as openers of Kv7.2/3 (KCNQ2/3) potassium channels underlying the neuronal M-current, an off-target activity independent of COX inhibition [1]. Structure-activity relationship studies indicate that the diphenylamine NH bridge and the second phenyl ring are critical for this M-channel modulation [1]. The target compound—lacking both the aniline NH and the second aromatic ring—is predicted to be devoid of this Kv7.2/3 modulatory activity. This represents a significant selectivity advantage for studies where M-current interference would confound neuronal excitability readouts. While the target compound's own potential ion channel activity requires independent experimental verification, the structural divergence from the diclofenac/fenamate pharmacophore eliminates a known source of off-target neuronal effects.

Kv7.2/3 Off‑Target

Class-level inference

Diclofenac and fenamates open Kv7.2/3 channels; SAR requires diphenylamine NH bridge and second phenyl ring – both absent in target.

Structural elimination of M-channel pharmacophore supports selective probe context for neuronal excitability studies

Predicted absence of activity; independent confirmation advised

Evidence Dimension	Presence of Kv7.2/3 (M-channel) modulatory pharmacophore
Target Compound Data	Absent – lacks diphenylamine NH bridge and second phenyl ring
Comparator Or Baseline	Diclofenac: active as Kv7.2/3 opener; meclofenamate: potent M-channel opener. Both require intact diphenylamine core
Quantified Difference	Structural elimination of the M-channel pharmacophore → predicted loss of Kv7.2/3 activity
Conditions	Based on published SAR of diphenylamine derivatives at Kv7.2/3 channels (Peretz et al., 2007)

Why This Matters

For electrophysiology or neurobiology studies where M-current modulation by diclofenac would be an experimental confound, the target compound offers a structurally related 2,6-dichlorophenyl scaffold without this specific off-target liability.

• [1] Peretz A, et al. A tale of switched functions: from cyclooxygenase inhibition to M-channel modulation in new diphenylamine derivatives. PLoS ONE. 2007. Diclofenac and meclofenamate identified as Kv7.2/3 openers; SAR demonstrates requirement for diphenylamine scaffold. View Source

Recommended Application Scenarios

GPR43/FFA2 Receptor Screening and SAR Studies

The compound's structural alignment with the GPR43 modulator chemotype disclosed in WO 2011/092284 A1 [1] makes it a suitable scaffold for structure-activity relationship (SAR) studies targeting the FFA2 receptor. Its 2,6-dichlorophenylacetyl-GABA architecture provides a simplified core (lacking the additional β-substituted aryl ring present in the patent's more elaborate examples) that can serve as a minimalist starting point for exploring the contribution of the dichlorophenyl moiety to GPR43 binding and functional modulation. The free carboxylic acid enables further derivatization (e.g., ester prodrugs, salt formation) for pharmacokinetic optimization.

COX-Independent Inflammation Probe

Because the target compound lacks the diphenylamine substructure essential for COX-1/COX-2 inhibition [2], it can be deployed as a negative-control probe in experiments designed to dissect COX-dependent vs. COX-independent effects of 2,6-dichlorophenyl-containing compounds. This is particularly relevant given that diclofenac has been reported to exert COX-independent effects on ion channels (Kv7.2/3), transcription factors, and mitochondrial function [3]; the target compound provides a structurally related but COX-inactive comparator for such mechanistic studies.

Amide Prodrug and Dual-Pharmacophore Design

The gamma-aminobutyric acid linker in the target compound provides a metabolically stable amide connection that can be exploited in prodrug or dual-pharmacophore design strategies [4]. Unlike ester-based prodrugs such as aceclofenac, which undergo rapid plasma hydrolysis (t₁/₂ ≈ 3.5 h), the secondary amide bond offers prolonged chemical integrity under physiological conditions. The free terminal carboxylic acid also permits salt formation or further conjugation, making the compound a versatile intermediate for medicinal chemistry campaigns targeting inflammatory, metabolic, or neurological disorders.

Analytical Reference Standard for Metabolomics

With a well-defined molecular formula (C₁₂H₁₃Cl₂NO₃), molecular weight (290.14 g/mol), CAS number (1099144-22-5), and 98% commercial purity , the compound can serve as a qualified reference standard for LC-MS/MS or GC-MS methods aimed at detecting or quantifying 2,6-dichlorophenylacetyl-amino acid conjugates in biological matrices, pharmaceutical impurity panels, or environmental samples. Its predicted LogP (~2.52) and TPSA (66.4 Ų) provide guidance for chromatographic method development.

Application

Selection Property

Validation Focus

GPR43/FFA2 pathway studies

Reported GPR43 modulator chemotype (WO 2011/092284 A1)

FFA2 receptor binding and functional assay context

COX-independent mechanistic probe research

Absence of COX pharmacophore

COX pathway dissociation assays; Kv7.2/3-free comparator studies

Amide prodrug / dual-pharmacophore design

Metabolically stable secondary amide linkage

Hydrolysis kinetics; prolonged incubation stability assessment

Analytical reference standard

Defined molecular identity (98% purity, CAS, MW)

LC‑MS/MS or GC‑MS method development for 2,6‑dichlorophenylacetyl‑amino acid conjugates

• [1] Euroscreen SA. WO 2011/092284 A1 – Novel Amino Acid Derivatives and Their Use as GPR43 Receptor Modulators. Published 4 August 2011. View Source
• [2] Bertin Bioreagent. Diclofenac (sodium salt) – COX Inhibitor Datasheet. IC₅₀ values: COX-1 0.9–2.7 µM, COX-2 1.5–20 µM. PDB co-crystal confirms diphenylamine requirement for COX binding. View Source
• [3] Peretz A, et al. A tale of switched functions: from cyclooxygenase inhibition to M-channel modulation in new diphenylamine derivatives. PLoS ONE. 2007. View Source
• [4] Abo-Ghalia MH, et al. Synthesis and anti-phlogistic potency of some new non-proteinogenic amino acid conjugates of Diclofenac. Amino Acids. 1999;16(3-4):425-440. Demonstrates amide conjugate strategy for modulating NSAID properties. View Source